Cas no 1263282-12-7 (2,3,6,7-Tetrahydro-1H-azepine hydrochloride)

• Product Name: 2,3,6,7-Tetrahydro-1H-azepine hydrochloride
• CAS No: 1263282-12-7
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 1083836
• PubChem ID: 46941993
• Update Time: 2025-05-26

2,3,6,7-Tetrahydro-1H-azepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-Tetrahydro-1H-azepine hydrochloride
• 2,3,6,7-Tetrahydro-1H-azepine hydrochloride (1:1)
• 1H-Azepine, 2,3,6,7-tetrahydro-, hydrochloride (1:1)
• (Z)-2,3,6,7-tetrahydro-1H-azepine hydrochloride
• SCHEMBL14800727
• XKUMDCWNTYSFME-UHFFFAOYSA-N
• 2,3,6,7-Tetrahydro-1H-azepinehydrochloride
• CS-15571
• EN300-724816
• Z1255363448
• 2,3,6,7-TETRAHYDRO-1H-AZEPINE HCL
• 2,3,6,7-tetrahydro-1H-azepine;hydrochloride
• AKOS015899216
• CS-M3519
• 1263282-12-7
• DB-021975
• 1H-Azepine, 2,3,6,7-tetrahydro-, hydrochloride (1

• Inchi： 1S/C6H11N.ClH/c1-2-4-6-7-5-3-1;/h1-2,7H,3-6H2;1H
• InChI Key： XKUMDCWNTYSFME-UHFFFAOYSA-N
• SMILES： Cl.N1CCC=CCC1

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2,3,6,7-Tetrahydro-1H-azepine hydrochloride

Introduction to 2,3,6,7-Tetrahydro-1H-azepine Hydrochloride (CAS No. 1263282-12-7)

2,3,6,7-Tetrahydro-1H-azepine hydrochloride (CAS No. 1263282-12-7) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of 2,3,6,7-tetrahydro-1H-azepine, a seven-membered heterocyclic amine. The unique chemical structure and properties of this compound make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2,3,6,7-tetrahydro-1H-azepine hydrochloride is C₇H₁₄N·HCl, with a molecular weight of approximately 145.65 g/mol. The compound is characterized by its high solubility in water and polar organic solvents, which facilitates its use in various biochemical and pharmacological assays. Its stability under standard laboratory conditions also makes it suitable for long-term storage and handling.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2,3,6,7-tetrahydro-1H-azepine hydrochloride. Research has shown that this compound exhibits potent activity as a modulator of various neurotransmitter systems, particularly the serotonin and dopamine systems. These findings have sparked interest in its potential use as a lead compound for the development of novel drugs targeting neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2,3,6,7-tetrahydro-1H-azepine hydrochloride to serotonin receptors (5-HT receptors). The results demonstrated that the compound has high affinity for 5-HT_1A, 5-HT_2A, and 5-HT₇ receptors. This binding profile suggests that it could be effective in treating conditions such as anxiety disorders and depression.

Another area of research has focused on the potential antipsychotic properties of 2,3,6,7-tetrahydro-1H-azepine hydrochloride. A preclinical study conducted by a team at the University of California found that the compound exhibited significant antagonistic activity against dopamine D₂ receptors. This activity is crucial for the development of new antipsychotic drugs with fewer side effects compared to existing treatments.

Beyond its central nervous system (CNS) applications, 2,3,6,7-tetrahydro-1H-azepine hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 reported that the compound reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The safety profile of 2,3,6,7-tetrahydro-1H-azepine hydrochloride is another critical aspect that has been extensively studied. Toxicology assessments have shown that the compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 2,3,6,7-tetrahydro-1H-azepine hydrochloride (CAS No. 1263282-12-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel drugs targeting various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.